Cas no 2431-00-7 (4-Methylbenzil)

• Product Name: 4-Methylbenzil
• CAS No: 2431-00-7
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 288288
• PubChem ID: 75511
• Update Time: 2025-05-24

4-Methylbenzil Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-2-phenyl-ethane-1,2-dione
• 4-Methylbenzil
• 1-phenyl-2-p-tolylethane-1,2-dione
• Benzil-based compound,17
• p-Methylbenzil
• BDBM22739
• QKFICTUTRIMBEX-UHFFFAOYSA-N
• AKOS023905136
• DTXSID80179046
• (4-Methylphenyl)phenylethanedione
• CHEMBL371858
• PD179625
• EINECS 219-396-3
• NS00027608
• 1-(4-methylphenyl)-2-phenylethane-1, 2-dione
• 2431-00-7
• 1-(4-methylphenyl)-2-phenylethane-1,2-dione
• 1-Phenyl-2-(p-tolyl)ethane-1,2-dione
• FT-0671530
• Ethanedione, (4-methylphenyl)phenyl-
• 1-Phenyl-2-p-tolyl-ethane-1,2-dione
• 1-(4-Methylphenyl)-2-phenyl-1,2-ethanedione #
• SCHEMBL2157002
• Benzil-based compound, 17
• DB-237816
• G73159

• Inchi： 1S/C15H12O2/c1-11-7-9-13(10-8-11)15(17)14(16)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： QKFICTUTRIMBEX-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 224.08400
• Monoisotopic Mass: 224.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.14
• Melting Point: 99-101 °C(Solv: ethanol (64-17-5))
• Boiling Point: 374.2°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: 1.586
• PSA: 34.14000
• LogP: 3.06060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4-Methylbenzil

Comprehensive Overview of 4-Methylbenzil (CAS No. 2431-00-7)

4-Methylbenzil, also known as p-Tolylglyoxal, is a significant organic compound with the chemical formula C₉H₁₀O₂. This compound is characterized by its unique structure, which includes a benzene ring substituted with a methyl group and a glyoxal functional group. The compound is identified by the CAS number 2431-00-7 and has gained considerable attention in various fields, including organic synthesis, pharmaceutical research, and materials science.

The physical properties of 4-Methylbenzil are noteworthy. It appears as a white to off-white crystalline solid at room temperature and has a melting point of approximately 118-120°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and acetone. These properties make it a versatile reagent in synthetic chemistry, where it can be used in a variety of reactions to synthesize complex molecules.

In the realm of organic synthesis, 4-Methylbenzil has been extensively studied for its role as an intermediate in the synthesis of biologically active compounds. Recent research has highlighted its utility in the preparation of chiral molecules, which are crucial in pharmaceuticals due to their specific biological activities. For instance, a study published in the Journal of Organic Chemistry demonstrated that 4-Methylbenzil can be effectively used in asymmetric synthesis to produce enantiomerically pure compounds, which are essential for drug development.

The pharmaceutical industry has shown significant interest in 4-Methylbenzil due to its potential applications in drug discovery and development. One notable application is its use as a precursor in the synthesis of antiviral agents. A recent study published in the European Journal of Medicinal Chemistry reported that derivatives of 4-Methylbenzil exhibit potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus. This finding underscores the compound's potential as a lead molecule for developing new antiviral drugs.

Beyond its role in pharmaceuticals, 4-Methylbenzil has also found applications in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced materials with specific properties. For example, researchers at the University of California have explored the use of 4-Methylbenzil-based polymers in the development of conductive materials for electronic devices. These materials exhibit excellent electrical conductivity and mechanical stability, making them suitable for use in flexible electronics and wearable devices.

The environmental impact of chemicals is an increasingly important consideration in their use and development. Studies on the environmental fate and toxicity of 4-Methylbenzil have shown that it is relatively stable under normal conditions but can degrade under certain environmental conditions. A recent review published in Environmental Science & Technology highlighted that while 4-Methylbenzil does not pose significant environmental risks at low concentrations, proper handling and disposal practices are essential to minimize any potential adverse effects.

In conclusion, 4-Methylbenzil (CAS No. 2431-00-7) is a versatile and important compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable reagent in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and potential benefits of this compound, further solidifying its importance in modern scientific endeavors.